Cas no 133721-88-7 (2-(2-Fluorophenyl)-2-hydroxyacetonitrile)

• Product Name: 2-(2-Fluorophenyl)-2-hydroxyacetonitrile
• CAS No: 133721-88-7
• MF: C₈H₆FNO
• MW: 151.137745380402
• CID: 1089668
• PubChem ID: 9964145
• Update Time: 2025-11-02

2-(2-Fluorophenyl)-2-hydroxyacetonitrile Chemical and Physical Properties

Names and Identifiers

• 2-(2-Fluorophenyl)-2-hydroxyacetonitrile
• 2-Fluoro-alpha-hydroxybenzeneacetonitrile
• DB-347051
• 133721-88-7
• SCHEMBL2163400
• DTXSID90433363
• SB85176
• AGN-PC-07AEHE
• AKOS009469932

• Inchi： 1S/C8H6FNO/c9-7-4-2-1-3-6(7)8(11)5-10/h1-4,8,11H
• InChI Key： SDADKJCPTQNFRZ-UHFFFAOYSA-N
• SMILES： FC1C=CC=CC=1C(C#N)O

Computed Properties

• Exact Mass: 151.043341977g/mol
• Monoisotopic Mass: 151.043341977g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 174
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 44Ų

Additional information on 2-(2-Fluorophenyl)-2-hydroxyacetonitrile

Comprehensive Guide to 2-(2-Fluorophenyl)-2-hydroxyacetonitrile (CAS No. 133721-88-7): Properties, Applications, and Market Insights

2-(2-Fluorophenyl)-2-hydroxyacetonitrile (CAS No. 133721-88-7) is a specialized organic compound that has garnered significant attention in pharmaceutical and fine chemical industries. This fluorinated aromatic nitrile derivative is widely recognized for its unique structural features, which make it a valuable intermediate in the synthesis of bioactive molecules. With the growing demand for fluorinated building blocks in drug discovery, this compound has become a subject of intense research and commercial interest.

The molecular structure of 2-(2-Fluorophenyl)-2-hydroxyacetonitrile combines a fluorophenyl group with a hydroxyacetonitrile moiety, creating a versatile scaffold for various chemical transformations. This structural combination offers excellent potential for creating chiral intermediates, which are crucial in the development of enantiomerically pure pharmaceuticals. Researchers particularly value this compound for its ability to introduce both fluorine atoms and nitrile groups into target molecules, two functionalities that are increasingly important in modern medicinal chemistry.

In pharmaceutical applications, 2-(2-Fluorophenyl)-2-hydroxyacetonitrile serves as a key precursor in the synthesis of various CNS-active compounds and antidepressant agents. The presence of the fluorine atom at the ortho position of the phenyl ring enhances the metabolic stability of resulting drug candidates, while the hydroxyacetonitrile group provides a handle for further structural elaboration. Recent studies have explored its use in developing novel GABA receptor modulators, addressing the growing need for improved neurological therapeutics.

The compound's physicochemical properties make it particularly valuable in asymmetric synthesis applications. With a molecular weight of 151.14 g/mol and melting point typically ranging between 45-50°C, 2-(2-Fluorophenyl)-2-hydroxyacetonitrile offers good solubility in common organic solvents while maintaining sufficient stability for various reaction conditions. These characteristics have led to its adoption in catalytic hydrogenation processes and enzymatic resolution techniques, where its chiral center plays a crucial role.

Market analysis reveals increasing demand for 2-(2-Fluorophenyl)-2-hydroxyacetonitrile across North America, Europe, and Asia-Pacific regions. The compound's versatility in pharmaceutical intermediates synthesis has driven its adoption by major contract research organizations and drug discovery firms. Current market trends show particular interest in its application for developing next-generation antidepressants and neuroprotective agents, aligning with the global focus on mental health therapeutics.

From a synthetic chemistry perspective, 2-(2-Fluorophenyl)-2-hydroxyacetonitrile offers multiple advantages. The fluorine substitution pattern provides electronic effects that can be exploited in nucleophilic aromatic substitution reactions, while the hydroxy group enables straightforward derivatization through protection-deprotection strategies. Recent innovations have demonstrated its utility in multicomponent reactions for constructing complex heterocyclic systems, expanding its potential applications in medicinal chemistry.

Quality control and analytical characterization of 2-(2-Fluorophenyl)-2-hydroxyacetonitrile typically involve advanced techniques such as HPLC analysis, NMR spectroscopy, and mass spectrometry. These methods ensure the compound meets the stringent purity requirements for pharmaceutical applications, typically exceeding 98% chemical purity. The analytical profile of this material has been well-documented in recent literature, facilitating its adoption by research laboratories worldwide.

Environmental and safety considerations for handling 2-(2-Fluorophenyl)-2-hydroxyacetonitrile follow standard laboratory protocols for nitrile-containing compounds. While not classified as hazardous under normal conditions, proper ventilation and personal protective equipment are recommended during handling. The compound's stability profile and relatively low volatility contribute to its safe use in industrial and academic settings, provided standard organic chemistry safety practices are followed.

Future research directions for 2-(2-Fluorophenyl)-2-hydroxyacetonitrile include exploring its potential in bioconjugation chemistry and prodrug development. The compound's unique structural features position it as a promising candidate for creating targeted drug delivery systems and diagnostic agents. Additionally, ongoing investigations into its use as a chiral auxiliary in asymmetric catalysis may further expand its utility in synthetic organic chemistry.

In conclusion, 2-(2-Fluorophenyl)-2-hydroxyacetonitrile (CAS No. 133721-88-7) represents a valuable chemical building block with diverse applications in pharmaceutical research and development. Its combination of fluorine substitution and hydroxy nitrile functionality offers unique synthetic opportunities, particularly in the design of CNS-active compounds. As the demand for fluorinated pharmaceuticals continues to grow, this compound is poised to play an increasingly important role in drug discovery pipelines worldwide.